Cas no 146953-87-9 (1H-Imidazole,4-butyl-5-(phenylmethyl)-)

• Product Name: 1H-Imidazole,4-butyl-5-(phenylmethyl)-
• CAS No: 146953-87-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 100947
• PubChem ID: 10856853
• Update Time: 2025-04-18

1H-Imidazole,4-butyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4-butyl-5-(phenylmethyl)-
• 5-benzyl-4-butyl-1H-imidazole
• 5-benzyl-4-Butylimidazole
• 1H-Imidazole,4-butyl-5-(phenylmethyl)
• 1H-Imidazole, 4-butyl-5-(phenylmethyl)-
• DTXSID30446078
• 146953-87-9
• FT-0755158
• AKOS015964959

• Inchi： 1S/C14H18N2/c1-2-3-9-13-14(16-11-15-13)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,15,16)
• InChI Key： PPXHSCDLAZGQKX-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 214.14700
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.34310